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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals interested in 2,5-Dimethylaniline. It provides a detailed overview of

commercial suppliers, key chemical properties, and established experimental protocols.

Commercial Suppliers and Product Specifications
2,5-Dimethylaniline (CAS No. 95-78-3), also known as 2,5-xylidine, is a crucial intermediate in

the synthesis of various organic compounds, including dyes, pigments, and active

pharmaceutical ingredients (APIs).[1] Several major chemical suppliers offer this compound in

various grades and quantities suitable for research and development purposes. Below is a

comparative summary of offerings from prominent suppliers.
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Supplier Purity/Grade
Available
Quantities

Physical Form
Catalog
Number
(Example)

Sigma-Aldrich

(MilliporeSigma)
99% 100 mL Liquid 102253

TCI America >97.0% (GC) 25 g, 500 g Liquid D0668

Thermo Scientific

Chemicals
98+%

25 g, 100 g, 500

g
Liquid A12682

Alfa Aesar 98+%
25 g, 100 g, 500

g
Liquid A12682

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2,5-Dimethylaniline is

essential for its safe handling and effective use in experimental setups.

Property Value

Molecular Formula C₈H₁₁N

Molecular Weight 121.18 g/mol

Appearance Colorless to light yellow or brown liquid

Melting Point 11.5 °C (lit.)[1]

Boiling Point 218 °C (lit.)[1]

Density 0.973 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D) 1.559 (lit.)[1]

Solubility
Soluble in organic solvents like ethanol, ether,

and chloroform.[2] Insoluble in water.[2]
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2,5-Dimethylaniline is a versatile building block in organic synthesis. The following sections

detail methodologies for key experiments involving this compound.

Synthesis of Azo Dyes
Azo dyes are a prominent class of colored organic compounds synthesized via a diazotization

reaction followed by a coupling reaction. 2,5-Dimethylaniline can serve as the amine

component in this synthesis.

Methodology:

Diazotization of 2,5-Dimethylaniline:

Dissolve a specific molar equivalent of 2,5-Dimethylaniline in a solution of concentrated

hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise while

maintaining the temperature between 0-5 °C.

The resulting solution contains the in situ generated diazonium salt.

Coupling Reaction:

In a separate beaker, dissolve a coupling agent (e.g., 2-naphthol or N,N-dimethylaniline) in

an appropriate solvent. For phenolic coupling agents, an aqueous solution of sodium

hydroxide is typically used.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution to the cold coupling agent solution with

vigorous stirring.

An azo dye should precipitate out of the solution. The color of the dye will depend on the

chosen coupling agent.

Continue stirring the reaction mixture in the ice bath for 30-60 minutes.
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Isolate the solid azo dye by vacuum filtration and wash with cold water.

The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Preparation of Poly(2,5-dimethylaniline)
Poly(2,5-dimethylaniline) is a conducting polymer that can be synthesized through the

chemical or electrochemical oxidation of the 2,5-dimethylaniline monomer.

Methodology for Chemical Polymerization:

Dissolve 2,5-dimethylaniline in an acidic solution (e.g., 1 M HCl).

Cool the solution to 0-5 °C in an ice bath.

Prepare a solution of an oxidizing agent, such as ammonium persulfate, in the same acidic

medium and cool it separately.

Slowly add the oxidant solution to the monomer solution with constant stirring while

maintaining the low temperature.

The polymerization reaction is indicated by a change in the color of the solution.

Allow the reaction to proceed for several hours to ensure complete polymerization.

The resulting polymer precipitate is collected by filtration, washed with the acidic solution and

then with a solvent like methanol to remove any unreacted monomer and oligomers.

The polymer is then dried under vacuum.

Induction of Laccase in Fungal Cultures
2,5-Dimethylaniline (often referred to as 2,5-xylidine in this context) can be used as an

inducer for the production of laccase enzymes in certain fungi, such as Trametes versicolor.

Methodology:

Prepare a suitable liquid culture medium for the target fungal species.
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Inoculate the medium with the fungus and grow under appropriate conditions (e.g., shaking

at a specific temperature).

After a few days of initial growth, add a sterile solution of 2,5-dimethylaniline to the culture

to a final concentration that has been optimized for laccase induction (e.g., in the micromolar

range).

Continue the incubation for several more days.

Harvest the culture filtrate by separating the fungal mycelium.

Assay the culture filtrate for laccase activity using a suitable substrate such as ABTS (2,2'-

azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) or syringaldazine. The oxidation of the

substrate can be monitored spectrophotometrically.

Visualizations
The following diagrams illustrate key workflows and reaction pathways related to the use of 2,5-
Dimethylaniline in a research setting.
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Procurement and Handling Workflow for 2,5-Dimethylaniline
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Caption: A general workflow for the procurement and handling of 2,5-Dimethylaniline in a

research laboratory.

Azo Dye Synthesis Pathway
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Caption: The two-step reaction pathway for the synthesis of an azo dye from 2,5-
Dimethylaniline.
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Poly(2,5-dimethylaniline) Synthesis
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Caption: A simplified schematic of the chemical polymerization process for producing Poly(2,5-
dimethylaniline).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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